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An In-depth Technical Guide to 6-Chloro-5-hydroxypyridine-2-carbaldehyde: Synthesis,
Properties, and Applications

This technical guide provides a comprehensive overview of 6-chloro-5-hydroxypyridine-2-
carbaldehyde, a substituted pyridine derivative of significant interest to researchers and
professionals in drug discovery and development. While a dedicated CAS number and
extensive literature for this specific compound are not readily available in public databases, this
guide outlines a scientifically robust, proposed synthetic pathway and discusses its expected
chemical properties and potential applications based on well-established principles and data
from structurally analogous compounds.[1]

Introduction and Strategic Importance

Substituted pyridines are a cornerstone of medicinal chemistry, forming the core scaffold of
numerous pharmaceuticals. The unique combination of a chloro group, a hydroxyl group, and a
reactive carbaldehyde function on a pyridine ring makes 6-chloro-5-hydroxypyridine-2-
carbaldehyde a highly versatile building block. The aldehyde group serves as a synthetic
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handle for a multitude of chemical transformations, including the formation of Schiff bases,
reductive amination, and Wittig reactions, enabling the construction of complex molecular
architectures.[2] The chloro and hydroxyl substituents modulate the electronic properties and
potential hydrogen bonding interactions of the molecule, which are critical for tuning biological
activity and pharmacokinetic properties.

The analogous 5-hydroxypyridine-2-carboxaldehyde has been recognized for its role in the
synthesis of thiosemicarbazones, a class of compounds investigated for their potent biological
activities, including as inhibitors of ribonucleoside diphosphate reductase, a key target in
cancer therapy.[3] This highlights the potential of the title compound as a precursor to novel

therapeutic agents.

Physicochemical and Spectroscopic Data
(Predicted)

While experimental data for 6-chloro-5-hydroxypyridine-2-carbaldehyde is scarce, its key
physicochemical properties can be predicted based on its structure.
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Predicted
Property ) Source
Valuel/lnformation
Molecular Formula CeHaCINO2 [1]
Molecular Weight 157.55 g/mol Calculated
Monoisotopic Mass 156.99306 Da [1]
XlogP (predicted) 1.3 [1]

Expected to be a solid at room
Appearance
temperature

Likely soluble in organic
solvents like dichloromethane,

Solubilit -
Y and potentially water-soluble.

[4]

Recommended to be stored

under an inert atmosphere at
Storage _ -

refrigerated temperatures (2-

8°C) to prevent degradation.[5]

Proposed Synthetic Pathway

A logical and efficient synthetic route to 6-chloro-5-hydroxypyridine-2-carbaldehyde can be
devised from commercially available precursors, leveraging well-established organic reactions.
The proposed multi-step synthesis is outlined below.

Diazotization followed by

Sandmeyer-type reaction
cl hi (NaNO2, H2504, then H20, heat) {6 iy

2,6-Dichloropyridine 6-Chloro-2-hydroxypyridine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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